![molecular formula C17H22N2OS B236932 2,3,5,6,7-Norbornanepentol CAS No. 129764-03-0](/img/structure/B236932.png)
2,3,5,6,7-Norbornanepentol
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Overview
Description
2,3,5,6,7-Norbornanepentol (NBPOH) is a cyclic alcohol compound with a unique molecular structure. It is a derivative of norbornene, a bicyclic hydrocarbon that has been extensively studied for its chemical and physical properties. NBPOH has attracted significant attention in recent years due to its potential applications in various scientific fields.
Scientific Research Applications
2,3,5,6,7-Norbornanepentol has been used in various scientific research applications. It has been studied for its potential use as a chiral auxiliary in asymmetric synthesis. It has also been used as a building block for the synthesis of other cyclic compounds. This compound has been investigated for its potential use in nanotechnology, as it can form stable complexes with metal ions. Additionally, this compound has been studied for its potential use in drug delivery systems.
Mechanism of Action
The mechanism of action of 2,3,5,6,7-Norbornanepentol is not well understood. However, it is believed that this compound can interact with metal ions and form stable complexes. This property has been exploited for its potential use in nanotechnology and drug delivery systems.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well studied. However, it has been shown to have low toxicity in animal studies. This compound has also been investigated for its potential use as a contrast agent in magnetic resonance imaging (MRI) due to its unique molecular structure.
Advantages and Limitations for Lab Experiments
One advantage of using 2,3,5,6,7-Norbornanepentol in lab experiments is its unique molecular structure, which can be exploited for various scientific research applications. However, one limitation is the difficulty in synthesizing this compound, which can hinder its widespread use in research.
Future Directions
For research on 2,3,5,6,7-Norbornanepentol include its potential use in drug delivery systems, nanotechnology, and further investigation of its mechanism of action.
Synthesis Methods
The synthesis of 2,3,5,6,7-Norbornanepentol involves the reaction of norbornene with ozone followed by reduction with sodium borohydride. The product is then treated with hydrochloric acid to yield this compound. This method has been optimized to yield high purity and yield of this compound.
properties
CAS RN |
129764-03-0 |
---|---|
Molecular Formula |
C17H22N2OS |
Molecular Weight |
176.17 g/mol |
IUPAC Name |
(2S,3R,5R,6S)-bicyclo[2.2.1]heptane-2,3,5,6,7-pentol |
InChI |
InChI=1S/C7H12O5/c8-3-1-4(9)6(11)2(3)7(12)5(1)10/h1-12H/t1?,2?,3?,4-,5-,6+,7+ |
InChI Key |
MNLYMIVQQRICEJ-AKCRUZEWSA-N |
Isomeric SMILES |
[C@H]1([C@@H](C2[C@H]([C@H](C1C2O)O)O)O)O |
SMILES |
C12C(C(C(C1O)O)C(C2O)O)O |
Canonical SMILES |
C12C(C(C(C1O)O)C(C2O)O)O |
synonyms |
2,3,5,6,7-norbornanepentol 7-exo-2,3,5,6-norbornanepentol endo-5,6-exo-2,3-syn-7-norbornanepentol endo-5-exo-2,3,6-syn-7-norbornanepentol |
Origin of Product |
United States |
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